Cas no 2171560-83-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid
• CAS No: 2171560-83-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5852814
• PubChem ID: 165539595
• Update Time: 2025-08-04

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid
• EN300-1509154
• 2171560-83-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-17(2)25(26(31)29-24-15-9-8-14-22(24)27(32)33)30-28(34)35-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,17,23,25H,3,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GOSCMVHPVLPLBZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1C(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid (CAS No. 2171560-83-9)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid (CAS No. 2171560-83-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its ability to ensure high purity and yield in complex peptide sequences, addressing growing demands in drug discovery and biotechnology.

In recent years, the surge in interest around peptide-based therapeutics has spotlighted compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid. With applications ranging from cancer treatment to metabolic disorder research, this molecule is often discussed in forums and publications focusing on targeted drug delivery and precision medicine. Its compatibility with automated synthesizers and resistance to racemization further enhances its appeal in high-throughput screening (HTS) workflows.

From a chemical properties perspective, this compound exhibits stability under standard laboratory conditions, though it requires storage in a cool, dry environment to prevent degradation. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a topic frequently searched by quality control professionals. Additionally, its solubility in organic solvents like DMF and DMSO is well-documented, making it a versatile reagent for diverse organic synthesis applications.

The Fmoc group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid is cleavable under mild basic conditions, a feature highly relevant to researchers optimizing green chemistry protocols. This aligns with current trends toward sustainable synthesis, a hot topic in academic and industrial circles. Furthermore, its role in producing custom peptides for diagnostic assays and vaccine development has gained attention amid global health challenges.

For those exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold due to its methylpentanamido and benzoic acid moieties. These functional groups enable precise modifications to enhance bioavailability or receptor binding, addressing common queries in medicinal chemistry forums. Its CAS No. 2171560-83-9 is frequently cited in patent literature, underscoring its industrial relevance.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid exemplifies the intersection of cutting-edge science and practical applications. As peptide therapeutics continue to dominate biopharmaceutical pipelines, this compound remains a cornerstone for innovators tackling challenges in personalized medicine and material science.